3-((Tert-butoxycarbonyl)amino)propyl methanesulfonate
Cat. No. B2902086
M. Wt: 253.31
InChI Key: IWQHESBNCMOQOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08008295B2
Procedure details
To a stirring solution of tert-butyl 3-hydroxypropylcarbamate (431 mg) at 0° C. in dichloromethane, triethylamine (686 μL) was added, followed by methanesulfonyl chloride (209 μL). The reaction was stirred for 15 minutes, then allowed to warm to room temperature and stir for 1 hour more. Additional triethylamine (686 μL) and methanesulfonyl chloride (209 μL) were added. One hour later the reaction was diluted with EtOAc and washed with saturated NaHCO3 and brine. The solution was dried over Na2SO4 and concentrated in vacuo to give the titled compound. ESI+ MS: 259 [M+H]+.
Identifiers
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REACTION_CXSMILES
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[OH:1][CH2:2][CH2:3][CH2:4][NH:5][C:6](=[O:12])[O:7][C:8]([CH3:11])([CH3:10])[CH3:9].C(N(CC)CC)C.[CH3:20][S:21](Cl)(=[O:23])=[O:22]>ClCCl.CCOC(C)=O>[CH3:20][S:21]([O:1][CH2:2][CH2:3][CH2:4][NH:5][C:6]([O:7][C:8]([CH3:9])([CH3:11])[CH3:10])=[O:12])(=[O:23])=[O:22]
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Inputs
Step One
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Name
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|
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Quantity
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431 mg
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Type
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reactant
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Smiles
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OCCCNC(OC(C)(C)C)=O
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Name
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|
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Quantity
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686 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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209 μL
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Type
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reactant
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Smiles
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CS(=O)(=O)Cl
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Step Three
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Name
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Quantity
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686 μL
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|
Type
|
reactant
|
|
Smiles
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C(C)N(CC)CC
|
|
Name
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|
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Quantity
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209 μL
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Type
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reactant
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Smiles
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CS(=O)(=O)Cl
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stir for 1 hour more
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Duration
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1 h
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WASH
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Type
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WASH
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Details
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washed with saturated NaHCO3 and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The solution was dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
